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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B3273268

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dyeing of nylon (polyamide) fibers
with Acid Green 20, a water-soluble anionic dye. The procedure outlines the necessary
reagents, equipment, and a step-by-step process to achieve consistent and high-quality dyeing
results suitable for research and development applications.

Introduction

Acid Green 20 (C.I. 20495) is a double azo-class acid dye that is effective for dyeing protein
and polyamide fibers such as wool, silk, and nylon.[1] Its suitability for nylon is attributed to the
ionic interaction between the anionic sulfonate groups of the dye and the protonated amino end
groups of the nylon polymer under acidic conditions. This protocol details an exhaust dyeing
method, a common and effective technique for achieving level and saturated coloration of nylon
fibers.

Chemical and Physical Properties of Acid Green 20
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Property Value

C.I. Name Acid Green 20

C.l. Number 20495

CAS Number 5850-39-5

Molecular Formula C22H16NeNa207S2

Molecular Weight 586.51 g/mol

Appearance Dark green to black powder

Solubility Soluble in water, slightly soluble in ethanol

Quantitative Data: Colorfastness of Acid Green 20

The following table summarizes the colorfastness properties of Acid Green 20 on wool, which
serves as a good proxy for nylon due to the similar chemical nature of the fibers. The ratings
are based on a scale of 1 to 5, where 5 represents the best fastness.
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Fastness Property Test Method Rating
Light Fastness ISO 3-4
AATCC 3

Wash Fastness (Soaping) ISO (Fading) 3
ISO (Staining) 1

AATCC (Fading) 2-3

AATCC (Staining) 2-3

Perspiration Fastness ISO (Fading) 4-5
ISO (Staining) 2

AATCC (Fading) 3

AATCC (Staining) 2-3

Rubbing/Crocking (Dry) ISO/AATCC 4-5
Rubbing/Crocking (Wet) ISO/AATCC 2-3

Data is for Acid Green 20 on wool and is indicative for nylon.[1]

Experimental Protocols
Materials and Equipment

Nylon fibers/fabric

Acid Green 20 dye

Acetic acid (CHsCOOH) or Formic acid (HCOOH)

Leveling agent (e.g., anionic or non-ionic surfactant)

Fixing agent (optional, for improved wash fastness, e.g., syntan or cationic fixing agent)

Sodium sulfate (Naz2S0a4) (optional, for promoting exhaustion)
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¢ Distilled or deionized water

o Laboratory dyeing machine (e.g., beaker dyer) or a temperature-controlled water bath with
stirring capabilities

o Beakers, graduated cylinders, and pipettes
e pH meter or pH indicator strips

e Heating and stirring plate

e Glass stirring rod

o Safety glasses, gloves, and lab coat

Dyeing Protocol

This protocol is based on a 2% depth of shade (% owf - on weight of fiber).
o Preparation of the Dyebath:

o Calculate the required amount of water to achieve a liquor ratio of 1:20 (e.g., for 10 grams
of nylon, use 200 mL of water).

o In a beaker, dissolve the required amount of Acid Green 20 (0.2 g for 10 g of fiber) in a
small amount of hot distilled water.

o To the main dyebath, add the dissolved dye, a leveling agent (typically 0.5-1.0% owf), and
acetic acid to adjust the pH to 4.5-5.5.

o Add the remaining calculated volume of distilled water and stir until all components are
fully dissolved.

e Dyeing Procedure:

o Introduce the pre-wetted nylon fibers into the dyebath at room temperature (approximately
40°C).
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o Slowly raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute. A
slower heating rate in the 65-85°C range is crucial for achieving level dyeing.

o Maintain the temperature at 90-100°C for 30-60 minutes, with continuous stirring to ensure
even dye uptake.

o After the dyeing time has elapsed, turn off the heat and allow the dyebath to cool down
slowly to about 70°C.

e Rinsing and Washing:

o Remove the dyed nylon from the dyebath and rinse thoroughly with warm water, followed
by cold water, until the rinse water runs clear.

o A subsequent wash with a non-ionic detergent (1-2 g/L) at 50-60°C for 10-15 minutes can
help remove any unfixed dye.

o Rinse again with cold water.

Aftertreatment for Improved Wash Fastness (Optional)

For applications requiring high wash fastness, an aftertreatment with a fixing agent is
recommended.

Prepare a fresh bath with a cationic fixing agent (typically 1-2% owf) at a liquor ratio of 1:20.

Adjust the pH of the bath to the manufacturer's recommendation (usually slightly acidic).

Immerse the rinsed, dyed nylon into the fixing bath at around 40-50°C.

Treat for 20-30 minutes with gentle agitation.

Rinse thoroughly with cold water and dry.

Visualizations
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Caption: Experimental workflow for dyeing nylon fibers with Acid Green 20.
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Caption: lonic interaction between Acid Green 20 and nylon fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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